Boc-5-methoxy-2-methyl-DL-tryptophan
Overview
Description
Boc-5-methoxy-2-methyl-DL-tryptophan is a chemical compound used for proteomics research . It has a molecular formula of C18H24N2O5 and a molecular weight of 348.4 .
Physical and Chemical Properties Analysis
This compound has a molecular weight of 348.4 . Additional physical and chemical properties are not provided in the search results.Scientific Research Applications
1. Biocompatible Fluorescent Cationic Chiral Polymers
Methacrylate monomers with a chiral tryptophan moiety, including Boc-tryptophan methacryloyloxyethyl ester (Boc-L/D-Trp-HEMA), have been polymerized through a reversible addition-fragmentation chain transfer process. These polymers exhibit chiroptical and fluorescence behavior, useful in biocompatibility studies and potentially for siRNA delivery due to their fluorescent pH responsive cationic properties (Roy, Acharya, Chatterji, & De, 2013).
2. Tryptophan Metabolism and Enzymatic Activity in Brain Tissue
Research has demonstrated the enzymatic formation of L- and D-Kynurenine from their precursors in rat and pigeon brain homogenates, signifying the activity of tryptophan-2,3-dioxygenase in brain tissue. This is pivotal for understanding brain tryptophan metabolism (Gal, 1974).
3. Synthesis of Alkaloids from Tryptophan Derivatives
The synthesis of 6-methoxy-2-methyl-1,2,3,4-tetrahydro-β-carboline, an alkaloid found in Phalavis tuberosa L., utilizes DL-5-Methoxytryptophan. This process is crucial for producing certain alkaloids with potential pharmacological importance (Frahn & Illman, 1974).
4. Synthesis and Antihypertensive Activity of Tryptophan Isomers
Tryptophan analogues, including 5-methoxy analogues, have shown potential in antihypertensive activity. The structural modifications of these compounds, like incorporating a methyl ester, are crucial for their biological activity (Safdy, Kurchacova, Schut, Vidrio, & Hong, 1982).
5. Serotonergic System Studies in Brain
Studies involving α-Methyl-l-tryptophan, an analog of tryptophan, suggest its utility as a tracer to study brain serotonin synthesis. This method, involving the uptake and conversion of the tracer, offers insights into neuropsychiatric disorders and the normal control of serotonin synthesis (Diksic & Young, 2001).
Safety and Hazards
Properties
IUPAC Name |
3-(5-methoxy-2-methyl-1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O5/c1-10-12(13-8-11(24-5)6-7-14(13)19-10)9-15(16(21)22)20-17(23)25-18(2,3)4/h6-8,15,19H,9H2,1-5H3,(H,20,23)(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLKSHZNZQVZZJQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(N1)C=CC(=C2)OC)CC(C(=O)O)NC(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601180895 |
Source
|
| Record name | N-[(1,1-Dimethylethoxy)carbonyl]-5-methoxy-2-methyltryptophan | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601180895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1219410-28-2 |
Source
|
| Record name | N-[(1,1-Dimethylethoxy)carbonyl]-5-methoxy-2-methyltryptophan | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1219410-28-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[(1,1-Dimethylethoxy)carbonyl]-5-methoxy-2-methyltryptophan | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601180895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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